Cas no 1807025-86-0 (5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1807025-86-0
• MF: C₈H₂ClF₅N₂
• MW: 256.559897899628
• CID: 4868533
• Update Time: 2025-10-31

5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2ClF5N2/c9-3-2-16-4(1-15)6(8(12,13)14)5(3)7(10)11/h2,7H
• InChI Key： VSZLNYFQLWSUQQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(C(F)(F)F)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

Research Brief on 5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1807025-86-0)

5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1807025-86-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its multiple fluorine substituents, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent studies have explored its utility in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and drug discovery.

Recent research has focused on the synthesis and optimization of 5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine as a key intermediate in the production of fungicides and herbicides. The compound's ability to act as a precursor for the synthesis of trifluoromethylpyridine-based agrochemicals has been highlighted in several studies. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its efficacy in enhancing the bioactivity of pyridine-based fungicides, leading to improved crop protection solutions.

In the pharmaceutical domain, 5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine has been investigated for its potential role in the design of enzyme inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in the development of inhibitors targeting specific cytochrome P450 enzymes, which are implicated in various metabolic disorders. The study highlighted the compound's ability to modulate enzyme activity through its unique electronic and steric properties, paving the way for new therapeutic strategies.

Moreover, advancements in synthetic methodologies have enabled the efficient production of 5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine with high yields and purity. A 2023 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, emphasizing the use of catalytic fluorination techniques to minimize waste and improve cost-effectiveness. These developments are expected to facilitate broader application of the compound in both industrial and academic settings.

In conclusion, 5-Chloro-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1807025-86-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from agrochemical development to drug discovery, with ongoing studies continuing to uncover its full potential. Future research directions may include further exploration of its mechanistic roles in enzyme inhibition and the development of derivatives with enhanced bioactivity and selectivity.